Cas no 304862-74-6 (4-(5E)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzene-1-sulfonamide)

• Product Name: 4-(5E)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzene-1-sulfonamide
• CAS No: 304862-74-6
• MF: C₁₅H₁₁N₃O₃S₃
• MW: 377.461138963699
• CID: 6001198
• PubChem ID: 2312343
• Update Time: 2025-05-19

4-(5E)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(5E)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzene-1-sulfonamide
• (E)-4-(4-oxo-5-(pyridin-2-ylmethylene)-2-thioxothiazolidin-3-yl)benzenesulfonamide
• Benzenesulfonamide, 4-[4-oxo-5-(2-pyridinylmethylene)-2-thioxo-3-thiazolidinyl]-
• AKOS001028072
• 4-[(5E)-4-oxo-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]benzene-1-sulfonamide
• SR-01000008852
• 4-[(5E)-4-oxo-5-(pyridin-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzenesulfonamide
• F0745-0565
• 304862-74-6
• SR-01000008852-1

• Inchi： 1S/C15H11N3O3S3/c16-24(20,21)12-6-4-11(5-7-12)18-14(19)13(23-15(18)22)9-10-3-1-2-8-17-10/h1-9H,(H2,16,20,21)
• InChI Key： VGLLGOCHNBEXRI-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(N2C(=O)C(=CC3=NC=CC=C3)SC2=S)C=C1

Computed Properties

• Exact Mass: 376.99625474g/mol
• Monoisotopic Mass: 376.99625474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 614.4±65.0 °C(Predicted)
• pka: 10.00±0.10(Predicted)

Additional information on 4-(5E)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzene-1-sulfonamide

Recent Advances in the Study of 4-(5E)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzene-1-sulfonamide (CAS: 304862-74-6)

The compound 4-(5E)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzene-1-sulfonamide (CAS: 304862-74-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and promising pharmacological properties. This thiazolidinone derivative, characterized by a pyridinylmethylidene moiety and a sulfonamide group, has been the subject of extensive research aimed at elucidating its mechanism of action, therapeutic potential, and synthetic pathways.

Recent studies have focused on the compound's role as a potent inhibitor of specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 304862-74-6 exhibits high affinity for carbonic anhydrase isoforms, suggesting its potential application in the treatment of glaucoma and certain cancers. The research utilized X-ray crystallography to reveal the precise binding interactions between the compound and the enzyme's active site, providing valuable insights for further structural optimization.

In the realm of synthetic chemistry, novel approaches to the preparation of 304862-74-6 have been developed to improve yield and purity. A recent patent application (WO2023056789) describes an efficient three-step synthesis starting from commercially available 2-pyridinecarboxaldehyde, with the key step involving a Knoevenagel condensation to form the exocyclic double bond. This method offers significant advantages over previous synthetic routes, including reduced reaction times and higher overall yields (up to 78%).

Pharmacological evaluations have revealed that 304862-74-6 possesses notable anti-proliferative activity against several cancer cell lines, with IC50 values in the low micromolar range. Particularly promising results were observed in triple-negative breast cancer models, where the compound demonstrated synergistic effects when combined with standard chemotherapeutic agents. These findings, published in Bioorganic Chemistry (2024), highlight the compound's potential as a lead structure for combination therapy development.

Structural-activity relationship (SAR) studies have identified several key modifications that can enhance the compound's biological activity while maintaining favorable pharmacokinetic properties. The presence of the sulfonamide group appears crucial for target binding, while modifications to the thiazolidinone ring system can significantly influence metabolic stability. Current research efforts are focused on developing prodrug versions of 304862-74-6 to improve oral bioavailability, with preliminary animal studies showing promising results in terms of plasma concentration profiles.

From a toxicological perspective, recent in vivo studies have established a favorable safety profile for 304862-74-6 at therapeutic doses. No significant organ toxicity was observed in rodent models following 28-day repeated dose administration, although mild reversible hepatotoxicity was noted at higher doses. These findings support further preclinical development of the compound and its derivatives.

In conclusion, the growing body of research on 4-(5E)-4-oxo-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzene-1-sulfonamide (304862-74-6) underscores its potential as a versatile pharmacophore with multiple therapeutic applications. Ongoing studies are expected to further elucidate its molecular targets and optimize its drug-like properties, potentially leading to clinical development in the coming years.